5-methyl-2-oxo-1H-1,6-naphthyridine-3-carbonitrile
Cat. No. B3388727
M. Wt: 185.18 g/mol
InChI Key: AYUPZBQOTRFJQK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04517190
Procedure details
E-1. 1,2-Dihydro-5-methvl-2-oxo-1,6-naphthyridine-3-carbonitrile--A mixture containing 33.2 g of 5-acetyl-1,2-dihydro-6-(2-dimethylaminoethenyl)-2-oxo-3-pyridincarbonitrile, 32.1 g of formamidine acetate and 300 ml of dimethylformamide was heated in a oil bath at 120°-130° C. for 3 hours, the original yellow solid dissolving and dark solution resulting. The reaction mixture was evaporated to dryness and then treated with 400 ml of water followed by 30 ml of acetic acid. The resulting insoluble solid was collected, washed with water, air-dried, recrystallized from dimethylformamide and dried at 90° C. to yield 27.4 g of 1,2-dihydro-5-methyl-2-oxo-1,6-naphthyridine-3-carbonitrile as a compound containing 1/2 mole of dimethylformamide, m.p. 278°-280° C. with decomposition.
[Compound]
Name
E-1. 1,2-Dihydro-5-methvl-2-oxo-1,6-naphthyridine-3-carbonitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
5-acetyl-1,2-dihydro-6-(2-dimethylaminoethenyl)-2-oxo-3-pyridincarbonitrile
Quantity
33.2 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[C:1]([C:4]1[CH:5]=[C:6]([C:16]#[N:17])[C:7](=[O:15])[NH:8][C:9]=1[CH:10]=[CH:11][N:12](C)C)(=O)[CH3:2].C(O)(=O)C.C(N)=N>CN(C)C=O>[CH3:2][C:1]1[N:12]=[CH:11][CH:10]=[C:9]2[C:4]=1[CH:5]=[C:6]([C:16]#[N:17])[C:7](=[O:15])[NH:8]2 |f:1.2|
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Inputs
Step One
[Compound]
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Name
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E-1. 1,2-Dihydro-5-methvl-2-oxo-1,6-naphthyridine-3-carbonitrile
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|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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Smiles
|
|
|
Name
|
5-acetyl-1,2-dihydro-6-(2-dimethylaminoethenyl)-2-oxo-3-pyridincarbonitrile
|
|
Quantity
|
33.2 g
|
|
Type
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reactant
|
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Smiles
|
C(C)(=O)C=1C=C(C(NC1C=CN(C)C)=O)C#N
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|
Name
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|
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Quantity
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32.1 g
|
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Type
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reactant
|
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Smiles
|
C(C)(=O)O.C(=N)N
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|
Name
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Quantity
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300 mL
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|
Type
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solvent
|
|
Smiles
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CN(C=O)C
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Conditions
Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated in a oil bath at 120°-130° C. for 3 hours
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Duration
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3 h
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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the original yellow solid dissolving
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dark solution resulting
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The reaction mixture was evaporated to dryness
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ADDITION
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Type
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ADDITION
|
|
Details
|
treated with 400 ml of water
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The resulting insoluble solid was collected
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WASH
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Type
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WASH
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Details
|
washed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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air-dried
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CUSTOM
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Type
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CUSTOM
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|
Details
|
recrystallized from dimethylformamide
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried at 90° C.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=C2C=C(C(NC2=CC=N1)=O)C#N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 27.4 g | |
| YIELD: CALCULATEDPERCENTYIELD | 103.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
